Cas no 2228696-91-9 (2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• CAS No: 2228696-91-9
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 5962196
• PubChem ID: 165853316
• Update Time: 2025-10-22

2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• 2228696-91-9
• EN300-1961170

• Inchi： 1S/C7H9F2N3/c1-12-5(2-3-11-12)6(10)4-7(6,8)9/h2-3H,4,10H2,1H3
• InChI Key： VWZXYIZZDDVTSP-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CC=NN1C)N)F

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine

2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine

The compound 2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2228696-91-9) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of cyclopropane derivatives, which are known for their stability and reactivity in various chemical reactions. The presence of the difluoro substituents on the cyclopropane ring introduces additional electronic effects, making this compound particularly interesting for applications in organic synthesis and drug discovery.

Recent studies have highlighted the potential of cyclopropane derivatives in medicinal chemistry due to their ability to modulate biological activities through non-classical interactions. The pyrazole ring, a heterocyclic structure, further enhances the compound's versatility by providing sites for hydrogen bonding and π-interactions. These properties make 2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine a promising candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies, including transition metal-catalyzed cycloadditions and nucleophilic substitutions, to achieve high yields and purity. The use of fluorine atoms in the molecule not only contributes to its stability but also plays a critical role in tuning its pharmacokinetic properties.

One of the most significant advancements in the study of this compound is its application in the development of selective kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The ability of 2,2-difluoro...cyclopropanamine to selectively inhibit specific kinases has been validated through in vitro and in vivo experiments, demonstrating its potential as a lead compound for drug development.

Moreover, the compound's structural flexibility allows for further modification to optimize its bioavailability and efficacy. For instance, researchers have explored the incorporation of additional functional groups to enhance solubility and reduce toxicity. These modifications are critical for translating laboratory findings into clinically relevant treatments.

In conclusion, 2,2-difluoro...cyclopropanamine represents a cutting-edge advancement in chemical research with broad implications for drug discovery. Its unique combination of structural features and functional properties positions it as a valuable tool for addressing complex biological challenges. As research continues to uncover new applications and optimizations, this compound is poised to make significant contributions to the field of medicinal chemistry.